Cas no 31557-75-2 (1-(5-Nitropyridin-2-yl)ethanone)

1-(5-Nitropyridin-2-yl)ethanone structure
31557-75-2 structure
Product Name:1-(5-Nitropyridin-2-yl)ethanone
CAS No:31557-75-2
MF:C7H6N2O3
MW:166.13414144516
MDL:MFCD10697712
CID:53767
PubChem ID:17946670
Update Time:2025-04-18

1-(5-Nitropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Nitropyridin-2-yl)ethanone
    • Ethanone, 1-(5-nitro-2-pyridinyl)-
    • 1-(5-nitro-2-pyridinyl)ethanone
    • 1-(5-nitro-pyridin-2-yl)-ethanone
    • 2-Acetyl-5-nitropyridin
    • 2-acetyl-5-nitropyridine
    • AG-F-05270
    • AGN-PC-01N5R0
    • CTK4G7348
    • PubChem18335
    • SureCN6163873
    • DTXSID10591691
    • SCHEMBL6163873
    • 31557-75-2
    • AB60313
    • BS-49683
    • CS-0199398
    • YSZC1919
    • AM20051062
    • MFCD10697712
    • A820902
    • 1-(5-nitropyridin-2-yl)ethan-1-one
    • EN300-1857170
    • AKOS006303408
    • F52307
    • MDL: MFCD10697712
    • Inchi: 1S/C7H6N2O3/c1-5(10)7-3-2-6(4-8-7)9(11)12/h2-4H,1H3
    • InChI Key: QTGKFJUCQAYIRK-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 166.03788
  • Monoisotopic Mass: 166.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • PSA: 73.1

1-(5-Nitropyridin-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM175660-1g
1-(5-Nitropyridin-2-yl)ethanone
31557-75-2 95%
1g
$632 2021-08-05
TRC
N074780-25mg
1-(5-Nitropyridin-2-yl)ethanone
31557-75-2
25mg
$ 185.00 2022-06-03
TRC
N074780-50mg
1-(5-Nitropyridin-2-yl)ethanone
31557-75-2
50mg
$ 295.00 2022-06-03
TRC
N074780-100mg
1-(5-Nitropyridin-2-yl)ethanone
31557-75-2
100mg
$ 475.00 2022-06-03
Chemenu
CM175660-250mg
1-(5-Nitropyridin-2-yl)ethanone
31557-75-2 95%
250mg
$197 2022-06-11
Chemenu
CM175660-1g
1-(5-Nitropyridin-2-yl)ethanone
31557-75-2 95%
1g
$509 2022-06-11
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XW0069-5g
1-(5-nitropyridin-2-yl)ethanone
31557-75-2 95%
5g
$1450 2023-09-07
Matrix Scientific
096386-250mg
1-(5-Nitropyridin-2-yl)ethanone, 95+%
31557-75-2 95+%
250mg
$643.00 2023-09-08
Matrix Scientific
096386-1g
1-(5-Nitropyridin-2-yl)ethanone, 95+%
31557-75-2 95+%
1g
$1428.00 2023-09-08
Alichem
A029185621-5g
1-(5-Nitropyridin-2-yl)ethanone
31557-75-2 95%
5g
$1314.54 2023-09-02
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司